Cas no 719261-06-0 (Nickel, [carbonato(2-)-|EO]-)

• Product Name: Nickel, [carbonato(2-)-|EO]-
• CAS No: 719261-06-0
• MF: CNiO₃
• MW: 118.702301979065
• CID: 5084046
• PubChem ID: 139034190
• Update Time: 2025-07-09

Nickel, [carbonato(2-)-|EO]- Chemical and Physical Properties

Names and Identifiers

• Nickel, [carbonato(2-)-
• EO]-
• Nickel, [carbonato(2-)-|EO]-
• Nickel, [carbonato(2-)-kappaO]-
• DTXSID201333983
• 719261-06-0
• nickeliobis(ylium) carbonate

• MDL： MFCD00011144
• Inchi： 1S/CH2O3.Ni/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• InChI Key： ZULUUIKRFGGGTL-UHFFFAOYSA-L
• SMILES： [Ni+2].[O-]C(=O)[O-]

Computed Properties

• Exact Mass: 117.920086g/mol
• Monoisotopic Mass: 117.920086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids

Additional information on Nickel, [carbonato(2-)-|EO]-

Nickel, [carbonato(2-)-|EO]-: A Comprehensive Overview

Nickel, [carbonato(2-)-|EO]- (CAS No. 719261-06-0) is a unique compound that has garnered significant attention in the fields of materials science and chemistry. This compound is characterized by its intricate structure, which combines nickel ions with a specific carbonato ligand configuration. The name "Nickel, [carbonato(2-)-|EO]-" highlights the presence of a bidentate carbonato ligand (denoted by "EO") coordinated to the nickel center. This configuration not only influences the compound's physical properties but also plays a crucial role in its potential applications.

Recent studies have shed light on the electronic and magnetic properties of Nickel, [carbonato(2-)-|EO]-, making it a subject of interest for researchers exploring advanced materials. The compound's ability to exhibit magnetic ordering at low temperatures has been extensively studied, with findings suggesting potential applications in spintronics and magnetic storage devices. Additionally, the ligand's bidentate nature enhances the stability of the nickel complex, making it suitable for use in catalytic processes.

One of the most notable advancements in the study of Nickel, [carbonato(2-)-|EO]- involves its role in electrochemical applications. Researchers have demonstrated that this compound can serve as an efficient catalyst in hydrogen evolution reactions (HER), a critical process in renewable energy systems. The carbonato ligand's ability to modulate the electronic structure of nickel ions facilitates faster electron transfer, thereby improving catalytic activity. These findings have opened new avenues for its application in fuel cells and water-splitting technologies.

The synthesis of Nickel, [carbonato(2-)-|EO]- typically involves a two-step process: the preparation of the precursor nickel salt and subsequent ligand substitution with the bidentate carbonato ligand. Recent innovations in synthetic methodologies have enabled higher yields and improved purity levels, which are essential for achieving consistent performance in practical applications.

In terms of structural characterization, X-ray crystallography has been instrumental in determining the precise geometry of Nickel, [carbonato(2-)-|EO]-. The compound crystallizes in a monoclinic system, with nickel ions adopting an octahedral coordination environment. This structure is stabilized by strong metal-ligand bonds and contributes to the compound's thermal stability.

Environmental considerations are another critical aspect of research into Nickel, [carbonato(2-)-|EO]-. Studies have shown that while the compound itself is not classified as hazardous under normal conditions, its production and disposal require adherence to standard industrial safety protocols. Researchers are actively exploring eco-friendly synthesis routes and recycling methods to minimize environmental impact.

In conclusion, Nickel, [carbonato(2-)-|EO]- (CAS No. 719261-06-0) represents a promising material with diverse applications across multiple disciplines. Its unique electronic properties, catalytic efficiency, and structural stability make it a valuable addition to modern materials science. As research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing sustainable energy technologies and other cutting-edge fields.